Cas no 4916-13-6 (1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 4916-13-6
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD11168151
• CID: 1027759
• PubChem ID: 10513054
• Update Time: 2025-05-20

1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[(4-methoxyphenyl)methyl]triazole-4-carboxylic acid
• 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• SCHEMBL1602867
• A1-02654
• DTXSID40594453
• 1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CHEMBL4570345
• 1-(4-Methoxy-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 4916-13-6
• A7364
• 1-(4-Methoxybenzyl)-1H-1,2,3-triazole-4-carboxylicacid
• 716361-79-4
• DB-031152
• 1-[(4-Methoxyphenyl)Methyl]-1H-1,2,3-triazole-4-
• AKOS000799296
• F1907-0959
• 1-(4-Methoxy-benzyl)-1H-[1,2,3]triazole-4-carboxylicacid
• F94408
• DA-30958
• EN300-264790

• MDL： MFCD11168151
• Inchi： 1S/C11H11N3O3/c1-17-9-4-2-8(3-5-9)6-14-7-10(11(15)16)12-13-14/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： WOVCZGZVFJWZBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159-160 ºC
• Boiling Point: 485.5±55.0 °C at 760 mmHg
• Flash Point: 247.4±31.5 °C
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 4916-13-6)

1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 4916-13-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and a carboxylic acid functional group, which together confer it with a range of biological activities and potential applications in drug development.

The molecular structure of 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid consists of a 1,2,3-triazole ring attached to a 4-methoxyphenyl group and a carboxylic acid moiety. The triazole ring is known for its stability and bioavailability, making it an attractive scaffold in the design of new drugs. The presence of the methoxyphenyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and overall pharmacokinetic properties.

Recent studies have highlighted the potential of 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise as an antimicrobial agent. The triazole moiety is well-known for its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent study published in the Journal of Antibiotics reported that this compound exhibited potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest that 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid could be a valuable lead compound for the development of new antibiotics.

The pharmacological profile of 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored in the context of cancer therapy. Preclinical studies have indicated that this compound possesses antiproliferative properties against various cancer cell lines. A study published in Cancer Letters found that 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid induced apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These results suggest that this compound could be further investigated as a potential anticancer agent.

The synthesis of 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction typically involves the coupling of an azide and an alkyne to form the triazole ring. The carboxylic acid functionality can be introduced through subsequent steps such as esterification or amidation reactions.

The physicochemical properties of 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid, including its solubility and stability under different conditions, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in polar solvents such as DMSO and water at neutral pH. Its stability under physiological conditions has also been confirmed through various analytical techniques such as HPLC and NMR spectroscopy.

In conclusion, 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 4916-13-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.